Cas no 7496-50-6 (6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methyl-4,5,6,7-tetrahydrobenzothiazol-2-ylamine
- (6R)-6-methyl-4,5,6,7-tetrahydrobenzothiazol-2-amine
- 4,5,6,7-tetrahydro-6-methylbenzo[d]thiazol-2-amine
- 6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
- 6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-AMINE HYDROCHLORIDE
- 6-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
- 6-Methyl-4,5,6,7-tetrahydro-benzothiazol-2-ylaminehydrochloride
- 2-amino-4,5,6,7-tetrahydro-6-methylbenzthiazole
- 2-amino-6-methyl-4,5,6,7-tetrahydrobenzothiazol-7-one
- 2-Amino-6-methyl-4,5,6,7-tetrahydrobenzthiazol
- 4,5,6,7-Tetrahydro-6-methyl-2-benzothiazolamine
- 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine(SALTDATA: FREE)
- 6-Methyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamin
- 6-Methyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine
- 6-methyl-4,5,6,7-tetrahydrobenzothiazole-2-ylamine
- 2-Amino-4,5,6,7-tetrahydro-6-methylbenzothiazole
- MFCD00805140
- Z126673956
- AM20100727
- NSC405290
- Oprea1_656559
- AKOS000122272
- EN300-34328
- 2-Amino-6-methyl-4,5,6,7-tetrahydrobenzthiazole
- L10125
- AKOS016042058
- DTXSID50323953
- SCHEMBL5207812
- FT-0602725
- NSC-405290
- 6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, AldrichCPR
- PWQFLEIGKAIACN-UHFFFAOYSA-N
- SY106249
- F0007-0920
- 2-Benzothiazolamine, 4,5,6,7-tetrahydro-6-methyl-
- 7496-50-6
- DB-007178
- ALBB-000010
- STK347871
- 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
-
- MDL: MFCD00805140
- Inchi: 1S/C8H12N2S/c1-5-2-3-6-7(4-5)11-8(9)10-6/h5H,2-4H2,1H3,(H2,9,10)
- InChI Key: PWQFLEIGKAIACN-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=C1CC(C)CC2
Computed Properties
- Exact Mass: 168.07200
- Monoisotopic Mass: 168.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.191
- Melting Point: 99 ºC
- Boiling Point: 317 ºC
- Flash Point: 146 ºC
- Refractive Index: 1.602
- PSA: 67.15000
- LogP: 2.43130
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Customs Data
- HS CODE:2934200090
- Customs Data:
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010884-500mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 500mg |
2826CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027029-500mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 500mg |
1461CNY | 2021-05-07 | ||
| Chemenu | CM112525-5g |
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 95% | 5g |
$427 | 2021-06-09 | |
| Chemenu | CM112525-10g |
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 95% | 10g |
$683 | 2021-06-09 | |
| Fluorochem | 014153-1g |
6-Methyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride |
7496-50-6 | 95% | 1g |
£155.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010884-500mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 500mg |
2826.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027029-500mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 500mg |
1461.0CNY | 2021-07-13 | ||
| TRC | M341570-50mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341570-100mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M341570-500mg |
6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine |
7496-50-6 | 500mg |
$ 135.00 | 2022-06-03 |
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Suppliers
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
Recent Advances in the Study of 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS: 7496-50-6)
The compound 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS: 7496-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, with its unique structural features, has shown promising potential in various therapeutic applications, including neuroprotection, anti-inflammatory effects, and antimicrobial activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research has been the neuroprotective effects of 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antioxidant properties, which may contribute to its ability to protect neuronal cells from oxidative stress. The study utilized in vitro models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, and found that the compound reduced markers of oxidative damage and improved cell viability. These findings suggest potential applications in the development of novel therapeutics for neurodegenerative disorders.
In addition to its neuroprotective effects, recent research has also explored the anti-inflammatory potential of 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that the compound inhibits key inflammatory mediators, such as TNF-α and IL-6, in a dose-dependent manner. The researchers employed both in vitro and in vivo models of inflammation, demonstrating the compound's efficacy in reducing inflammatory responses. These results highlight its potential as a lead compound for the development of new anti-inflammatory drugs.
The synthetic optimization of 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces production costs. The study emphasized the importance of green chemistry principles, such as the use of non-toxic solvents and catalysts, in the synthesis process. This advancement is expected to facilitate larger-scale production and further pharmacological studies of the compound.
Furthermore, antimicrobial studies have revealed that 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine exhibits activity against a range of bacterial and fungal pathogens. A 2024 study in the European Journal of Medicinal Chemistry identified the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways. These findings open new avenues for the development of antimicrobial agents, particularly in the face of rising antibiotic resistance.
In conclusion, recent research on 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS: 7496-50-6) has highlighted its multifaceted pharmacological potential. From neuroprotection and anti-inflammatory effects to antimicrobial activity, this compound represents a promising candidate for further drug development. Future studies should focus on in vivo efficacy, toxicity profiling, and clinical translation to fully realize its therapeutic potential.
7496-50-6 (6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine) Related Products
- 58482-94-3(2-BENZOTHIAZOLAMINE, 4,5,6,7-TETRAHYDRO-5,7-DIMETHYL-)
- 55895-83-5(5,6-Dihydrocyclopenta[d][1,2,3]triazol-2(4H)-amine hydrobromide)
- 867285-14-1(4,4-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)
- 27460-91-9(2-Benzothiazolamine, 4,5,6,7-tetrahydro-5,5,7-trimethyl-)
- 81779-11-5(2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole)
- 867285-07-2(6-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)
- 2933-29-1(4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)
- 15951-21-0(4,5,6,7-Tetrahydro-benzothiazol-2-ylamine hydrochloride)
- 72029-36-8((1r,3as,3br,5as,10as,10bs,12ar)-10a,12a-dimethyl-1-[(2r)-6-methylheptan-2-yl]-2,3,3a,3b,4,5,5a,6,10,10a,10b,11,12,12a-tetradecahydro-1h-cyclopenta[7,8]phenanthro[2,3-d][1,3]thiazol-8-amine)
- 867286-03-1(2-BENZOTHIAZOLAMINE, 4,5,6,7-TETRAHYDRO-6-PENTYL-)